1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate

• IUPAC Name: (1-methylbenzimidazol-5-yl) 2,3-dihydro-1,4-benzodioxine-6-sulfonate
• InChI: InChI=1S/C16H14N2O5S/c1-18-10-17-13-8-11(2-4-14(13)18)23-24(19,20)12-3-5-15-16(9-12)22-7-6-21-15/h2-5,8-10H,6-7H2,1H3
• InChI Key: IUZBWGILATZONE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC2=C1C=CC(=C2)OS(=O)(=O)C3=CC4=C(C=C3)OCCO4
• Molecular Formula: C16H14N2O5S
• Molecular Weight: 346.4 g/mol

Description

1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as pharmaceuticals, biotechnology, and material science.

Mechanism of Action

The mechanism of action of 1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate is not fully understood. However, studies have suggested that the compound exerts its antitumor activity by inhibiting the proliferation of cancer cells and inducing apoptosis.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. Studies have shown that the compound can inhibit the activity of enzymes such as topoisomerase I and II, which are essential for DNA replication and transcription. Additionally, the compound has been found to induce oxidative stress in cancer cells, leading to their death.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate in lab experiments is its potent antitumor activity, which makes it an ideal candidate for the development of anticancer drugs. However, the compound has some limitations, such as its low solubility in water, which makes it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate. One of the most significant directions is the development of more efficient synthesis methods that can yield the compound in higher quantities. Additionally, further studies are needed to fully understand the mechanism of action of the compound and its potential applications in other fields such as material science. Finally, more research is needed to explore the potential of the compound as a therapeutic agent for other diseases besides cancer.

Synthesis Methods

The synthesis of 1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate involves a multistep process. The first step involves the reaction of 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonic acid with thionyl chloride to form the corresponding acid chloride. The acid chloride is then reacted with 1-methyl-1H-benzo[d]imidazole-5-amine in the presence of a base such as triethylamine to yield the final product.

Scientific Research Applications

1-methyl-1H-benzo[d]imidazol-5-yl 2,3-dihydrobenzo[b][1,4]dioxine-6-sulfonate has several potential scientific research applications. One of the most significant applications is in the field of pharmaceuticals. The compound has been found to exhibit potent antitumor activity against various cancer cell lines, making it a potential candidate for the development of anticancer drugs.